Cas no 89276-70-0 (1-Naphthalenesulfonic acid, 3-hydroxy-4-[2-(1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:2))

• Product name: 1-Naphthalenesulfonic acid, 3-hydroxy-4-[2-(1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:2)
• CAS No: 89276-70-0
• MF: C₂₀H₁₅N₂NaO₈S₂
• MW: 498.461473703384
• CID: 605536

1-Naphthalenesulfonic acid, 3-hydroxy-4-[2-(1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid,3-hydroxy-4-[(1-hydroxy-5-sulfo-2-naphthalenyl)azo]-, disodium salt
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[2-(1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-, sodium salt (1:2)

• Inchi： 1S/C20H14N2O8S2.Na.H/c23-16-10-18(32(28,29)30)11-4-1-2-5-13(11)19(16)22-21-15-9-8-12-14(20(15)24)6-3-7-17(12)31(25,26)27;;/h1-10,23-24H,(H,25,26,27)(H,28,29,30);;/b22-21+;;
• InChI Key： ICUWHHYLEFLFDL-ZPZFBZIMSA-N
• SMILES： N(/C1=C(C=C(S(O)(=O)=O)C2=CC=CC=C12)O)=N\C1C=CC2=C(C=CC=C2C=1O)S(O)(=O)=O.[NaH]